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Compound of Interest

Copper
Compound Name: o
ethylenediaminetetraacetate

CAS No.: 54453-03-1

Cat. No.: B14173182

Get Quote

\ J

Content Type: Operational Safety & Logistics Guide Audience: Researchers, Laboratory
Managers, and EHS Professionals

Part 1: Executive Summary & Immediate Action

Copper Ethylenediaminetetraacetate (Copper EDTA) presents a unique disposal challenge
compared to standard heavy metal salts. Because the copper is sequestered within a high-
stability chelate complex (log K = 18.8), standard hydroxide precipitation methods will fail.
Adding sodium hydroxide to Copper EDTA waste will not precipitate the copper; it will remain
soluble and pass through standard wastewater treatment systems, potentially violating
discharge permits.

Immediate Disposal Directive:
e Do NOT pour down the drain.[1] Copper is a priority pollutant under the Clean Water Act.

e Do NOT mix with strong oxidizers (nitrates, perchlorates).
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e Labeling: Tag waste immediately as "Aqueous Copper Waste - Chelated". The "Chelated"
designation is critical for waste handlers.

Part 2: Chemical Profile & Regulatory Framework
The Chelation Hazard

In standard copper solutions (e.g., Copper Sulfate), the metal exists as free

ions. Adjustment to pH 9-10 causes precipitation of Copper(ll) Hydroxide (

). In Copper EDTA, the organic ligand wraps around the central metal ion, shielding it from
chemical attack. This stability means the complex persists in the environment, transporting
copper far beyond the point of discharge.

Regulatory Classification
Regulation Classification Status

Copper is not a RCRA 8 metal.
However, it may be a

Federal RCRA Not Listed (P/U List) Characteristic Waste if it fails
TCLP (rare for pure solutions

but possible).

Strict effluent limits apply

Clean Water Act Priority Pollutant

(often < 1.0 mg/L).[2][3]

California (Title 22): Regulated
State Specific Regulated Toxic as a toxic waste. Washington:

Dangerous Waste.

Common: D002 (if

] acidic/corrosive), State Codes

Waste Code Varies

(e.g., CA 731 for Copper

compounds).

Part 3: Waste Stream Decision Matrix

Before processing, determine the scale and nature of your waste.
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Start: Copper EDTA Waste

Is this a Spill Cleanup?

No Yes

Is Volume > 5 Liters? Apply Absorbent (Vermiculite)

S

Segregate into HDPE Drum
Label: 'Non-RCRA Regulated el Stele (= .5L)
\ Aqueous Solution
Copper Waste

Do NOT Dilute

Check Local POTW Limits

(Usually < 1-2 ppm Cu)

Does Concentration
Exceed Limit?

No Yes

Permissible Drain Disposal Perform Chelate Breaking

(Rare for Stock Solutions) Protocol (See Part 4)

Click to download full resolution via product page

Figure 1:Operational decision tree for classifying and routing Copper EDTA waste streams.
Note that "POTW" refers to Publicly Owned Treatment Works.
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Part 4: Deactivation & Disposal Protocol (The Iron
Displacement Method)

For laboratories unable to ship liquid waste or requiring on-site neutralization, the Iron(lll)
Displacement Method is the industry standard. This method utilizes the higher stability constant
of Iron-EDTA (log K = 25.[4]1) to displace Copper (log K = 18.[4]8) from the chelate, allowing
the copper to be precipitated.

Required Reagents

 Sulfuric Acid (

, 1M)
e Ferric Chloride (

, 1M solution) or Ferric Sulfate
e Sodium Hydroxide (

, 5SM)

e pH Meter or indicator strips

Step-by-Step Methodology
1. Acidification (The Setup)

Action: Slowly add 1M

to the Copper EDTA waste stream.

Target: Lower pH to 2.0 — 3.0.

Mechanism: Low pH protonates the EDTA carboxyl groups, weakening the Cu-EDTA bond
and kinetically favoring the exchange reaction.

N

. Displacement (The Exchange)
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e Action: Add Ferric Chloride solution in excess (approx. 1.5 molar equivalents relative to
Copper).[5]

e Observation: The solution color may shift from blue (Cu-EDTA) to a yellowish-green (mix of
free Cu and Fe-EDTA).

e Mechanism:

e Note: Iron(lll) binds EDTA roughly a million times stronger than Copper(ll).[4]
3. Precipitation (The Separation)

e Action: Slowly add 5M

while stirring constantly.

o Target: Raise pH to 9.0 — 10.0.
e Observation: A blue/green sludge (

) and potentially brown rust (
) will precipitate.

e Mechanism: The free

ions now react with hydroxide to form insoluble Copper Hydroxide. The Iron remains bound
to the EDTA and stays in solution (mostly), preventing the EDTA from re-grabbing the copper.

4. Filtration & Disposal
» Action: Filter the solution using standard qualitative filter paper or a Buchner funnel.
o Solids: The filter cake contains the copper.[6] Dispose of this as Solid Hazardous Waste.

 Filtrate: The clear liquid contains Iron-EDTA and salt. Test copper levels; if compliant with
local limits, this fraction may often be drain-disposed (verify with EHS).

Part 5: Waste Containerization & Storage
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If on-site treatment is not feasible, follow these storage guidelines for off-site hauling.

Parameter Specification Reason

Glass is acceptable but poses

] ) a breakage risk. Metal
] ] HDPE (High-Density ) o
Container Material containers are prohibited due
Polyethylene) ) ]
to potential corrosion and

displacement reactions.

. Allows for thermal expansion
Headspace 10% Minimum )
during storage.

Explicitly state "Chelated" on
) "Hazardous Waste - Copper
Labeling the label to warn treatment
Compounds" .
facilities.

EDTA is an organic acid,;
o o mixing with strong oxidizers
Compatibility Segregate from Oxidizers o )
(e.g., Nitric Acid) can generate

heat and toxic gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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